Cas no 15446-25-0 (Methyl (4-Chlorophenyl)sulfonylacetate)

• Product Name: Methyl (4-Chlorophenyl)sulfonylacetate
• CAS No: 15446-25-0
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• MDL: MFCD01122030
• CID: 1328269
• PubChem ID: 868600
• Update Time: 2025-11-02

Methyl (4-Chlorophenyl)sulfonylacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-chlorophenyl)sulfonyl]-, methyl ester
• Methyl [(4-chlorophenyl)sulfonyl]acetate
• METHYL 2-(4-CHLOROBENZENESULFONYL)ACETATE
• methyl 2-(4-chlorophenyl)sulfonylacetate
• DTXSID30871967
• SCHEMBL1346520
• RWMPWXCERLGUAF-UHFFFAOYSA-N
• methyl 4-chlorophenylsulfonylacetate
• MFCD01122030
• STL134645
• EN300-1692408
• METHYL2-(4-CHLOROBENZENESULFONYL)ACETATE
• 2-(4-Chlorophenylsulfonyl)acetic acid methyl ester
• (4-Chloro-benzenesulfonyl)-acetic acid methyl ester
• CS-0236121
• AKOS005745121
• 15446-25-0
• Methyl (4-Chlorophenyl)sulfonylacetate

• MDL： MFCD01122030
• Inchi： 1S/C9H9ClO4S/c1-14-9(11)6-15(12,13)8-4-2-7(10)3-5-8/h2-5H,6H2,1H3
• InChI Key： RWMPWXCERLGUAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 247.9910076g/mol
• Monoisotopic Mass: 247.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Methyl (4-Chlorophenyl)sulfonylacetate

Methyl (4-Chlorophenyl)sulfonylacetate (CAS 15446-25-0): Properties, Applications, and Market Insights

Methyl (4-Chlorophenyl)sulfonylacetate (CAS 15446-25-0) is a specialized sulfonylacetate ester compound with significant applications in organic synthesis and pharmaceutical intermediates. This white to off-white crystalline powder has gained attention due to its unique chemical reactivity and versatility in molecular transformations. With a molecular formula of C₉H₉ClO₄S and molecular weight of 248.68 g/mol, it serves as a valuable building block in modern synthetic chemistry.

The compound's structure features both sulfonyl and ester functional groups, making it particularly useful for nucleophilic substitution reactions. Recent studies highlight its role in creating biologically active molecules, especially in the development of novel agrochemicals and pharmaceutical precursors. The 4-chlorophenyl moiety contributes to its stability and specific reactivity patterns, while the methyl ester group offers excellent leaving group properties for further derivatization.

In pharmaceutical research, Methyl (4-Chlorophenyl)sulfonylacetate has emerged as a key intermediate for sulfonamide-based drugs, addressing current demands for targeted therapies. Its applications extend to material science, where it contributes to the synthesis of advanced polymeric materials with specific electronic properties. The compound's thermal stability (typically stable up to 200°C) and moderate solubility in common organic solvents make it practical for various industrial processes.

The global market for specialty chemical intermediates like Methyl (4-Chlorophenyl)sulfonylacetate has shown steady growth, driven by increasing R&D investments in green chemistry and sustainable synthesis methods. Manufacturers are focusing on developing more efficient production processes to meet the growing demand from pharmaceutical and agrochemical sectors. Recent patents highlight innovative applications in crop protection formulations and drug discovery pipelines.

Quality control of CAS 15446-25-0 typically involves HPLC analysis with purity specifications often exceeding 98%. Storage recommendations include keeping the material in cool, dry conditions away from strong oxidizers. The compound's safety profile has been well-documented, with standard laboratory precautions being sufficient for handling. Researchers appreciate its predictable reactivity and excellent yields in various condensation and coupling reactions.

Emerging applications explore its potential in organic electronics and photovoltaic materials, aligning with current trends in renewable energy technologies. The sulfonylacetate moiety demonstrates interesting electronic properties that researchers are investigating for charge transport materials. These developments position Methyl (4-Chlorophenyl)sulfonylacetate as a compound with expanding utility beyond its traditional uses.

Synthetic methodologies employing 15446-25-0 continue to evolve, with recent literature emphasizing catalyst-free reactions and microwave-assisted synthesis techniques. These advancements address the chemical industry's push toward energy-efficient processes and reduced environmental impact. The compound's compatibility with flow chemistry systems further enhances its appeal for industrial-scale production.

Analytical characterization of Methyl (4-Chlorophenyl)sulfonylacetate typically includes 1H NMR (δ 3.9 ppm for methoxy protons, 7.5-7.9 ppm for aromatic protons), 13C NMR, and mass spectrometry confirmation. These standard analytical protocols ensure batch-to-batch consistency for research and industrial applications. The compound's crystalline structure has been determined by X-ray diffraction, providing valuable insights into its molecular conformation and intermolecular interactions.

Future research directions for CAS 15446-25-0 include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. Its structural features make it an interesting candidate for designing functional materials with tailored properties. The compound's role in asymmetric synthesis is another active area of investigation, particularly for creating chiral sulfones with pharmaceutical relevance.

From a commercial perspective, Methyl (4-Chlorophenyl)sulfonylacetate remains competitively priced among specialty sulfone derivatives, with global suppliers offering both research quantities and bulk orders. The compound's shelf life and stability contribute to its reliability as a chemical intermediate. Current market analysis suggests growing demand from Asia-Pacific regions, particularly from contract research organizations and generic drug manufacturers.